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Compound of Interest

Compound Name: ZINC09875266

L  Get Quote

Cat. No.: B15579354

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical substances are paramount. ZINC09875266, identified as the metal zinc
(CAS No. 7440-66-6), requires specific protocols to ensure laboratory safety and environmental
protection.[1] This guide provides comprehensive, step-by-step procedures for the safe
handling and disposal of zinc in a laboratory setting.

Key Data Summary

The following table summarizes essential quantitative data for ZINC09875266 (Zinc), informing
its proper handling and disposal procedures.

Property Value

Molecular Formula Zn

Molecular Weight 65.38 g/mol [1]

Appearance Bluish-white, lustrous metal (solid)[1]
Melting Point 419.53 °C/ 788 °F[1][2]

Boiling Point 907 °C / 1664.6 °F[1][2]

Solubility in Water

Insoluble[1]

Density

7.133 g/cm3 at 25 °C
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Hazard Identification and Personal Protective Equipment
(PPE)

Zinc, particularly in powder or dust form, presents several hazards that necessitate the use of
appropriate personal protective equipment (PPE).[2]

Primary Hazards:

Flammability: Fine dust dispersed in air may ignite and can be pyrophoric (spontaneously
flammable in air).[2] It may form combustible dust concentrations in air.[2]

o Reactivity: Reacts with acids and strong bases to produce flammable hydrogen gas.[1]
Contact with water can also release flammable gases.[2]

o Health: Inhalation of zinc fumes, which can be generated at high temperatures, may cause
metal fume fever, characterized by flu-like symptoms.[3] May cause skin and eye irritation.[3]

e Environmental: Very toxic to aquatic life with long-lasting effects.[1][2]

Recommended Personal Protective Equipment (PPE): A comprehensive PPE program is
crucial for minimizing exposure to these hazards.[4]
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PPE Category

Item

Specifications

Eye and Face Protection

Safety glasses with side

shields or goggles

Should be worn at all times to
prevent eye contact with dust

or particles.[2]

Face shield

Recommended when there is
a potential for splashing or

significant dust generation.[2]

Hand Protection

Chemical-resistant gloves

Nitrile or other suitable gloves
should be worn to prevent skin

contact.[2]

Body Protection

Laboratory coat

To protect against
contamination of personal
clothing.

Protective clothing (e.g.,

coveralls)

May be necessary for larger
guantities or when significant

dust is generated.[2]

Respiratory Protection

NIOSH/MSHA-approved

respirator

Required when engineering
controls are insufficient to
maintain airborne
concentrations below exposure
limits, especially when
handling fine powders or

generating fumes.[5]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for laboratory safety.

Experimental Workflow for Handling ZINC09875266
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Workflow for Safe Handling of ZINC09875266 (Zinc)

Preparation

1. Hazard Assessment:
Review SDS for ZINC09875266

'

2. PPE Selection:
Don appropriate PPE

(Gloves, Goggles, Lab Coat)

'

3. Engineering Controls:
Work in a well-ventilated area
or chemical fume hood

Handling
A4

4. Weighing and Transfer:
Handle as a solid.
Avoid dust formation

'

5. Reaction Setup:
Keep away from incompatible
materials (acids, bases,
oxidizing agents)

Cleanup and Disposal

6. Decontamination:
Clean work surfaces

'

7. Waste Segregation:
Separate solid and
aqueous zinc waste

'

8. Waste Collection:
Collect in labeled, sealed
hazardous waste containers

'

9. Professional Disposal:
Arrange for pickup by
EHS or licensed contractor

Click to download full resolution via product page

Caption: Workflow for the safe handling of ZINC09875266, from preparation to disposal.
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Detailed Experimental Protocols

Handling Procedure:

» Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS). Ensure a
designated work area, preferably within a chemical fume hood or a well-ventilated space, is
clean and uncluttered.[3]

o Personal Protective Equipment (PPE): Don the appropriate PPE, including a lab coat, safety
goggles, and chemical-resistant gloves.[2]

e Weighing and Transfer: When weighing or transferring zinc powder, do so carefully to
minimize dust generation.[2] Use spark-proof tools.[2]

e Incompatible Materials: Keep zinc away from strong oxidizing agents, strong acids, and
strong bases.[2] Store in a dry, cool, and well-ventilated place, preferably under an inert
atmosphere.[2]

o Spill Response: In the event of a small spill, and while wearing appropriate PPE, sweep or
shovel the material into a designated waste container, avoiding dust formation.[1] For larger
spills, evacuate the area and contact your institution's Environmental Health and Safety
(EHS) office.[1]

Disposal Plan: Under no circumstances should zinc waste be disposed of down the drain
without appropriate treatment and verification of local regulations.[1]

Step 1: Waste Identification and Segregation
o Properly identify and segregate all waste containing zinc.[1] This includes:

Unused zinc metal.

[¢]

[¢]

Contaminated PPE.

[e]

Solutions containing dissolved zinc salts.

o

Byproducts from reactions involving zinc.[1]
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Step 2: Solid Zinc Waste Disposal

» Containerization: Collect all solid zinc waste in a designated, sealed, and compatible
container.[1] The container should be clearly labeled "Hazardous Waste: Solid Zinc" and
stored away from incompatible materials.[1]

» Professional Disposal: Arrange for the collection of solid zinc waste by a licensed hazardous
waste disposal service.[1] Do not dispose of solid zinc in regular trash.[1]

Step 3: Aqueous Zinc Waste Disposal

» Containerization: Collect all aqueous zinc waste in a designated, leak-proof, and chemically
resistant container labeled "Hazardous Waste: Aqueous Zinc Solution™.[1]

e Storage: Store the container in a cool, dry, and well-ventilated area.[1]
o Treatment (Optional, if permissible by local regulations):

o Neutralization and Precipitation: Adjust the pH of the solution with a base (e.g., sodium
carbonate or sodium hydroxide) to precipitate the zinc as an insoluble salt (zinc carbonate
or zinc hydroxide).[1]

o Separation: Allow the precipitate to settle and then carefully decant the liquid.[1] Test the
liquid to ensure the zinc concentration is below locally permissible limits for drain disposal.

[1]

o Solid Waste Collection: Collect the remaining zinc precipitate in a designated solid
hazardous waste container, label it appropriately, and arrange for professional disposal.[1]

o Professional Disposal: If on-site treatment is not feasible or permitted, contact your
institution's EHS office to arrange for pickup and disposal by a certified hazardous waste
contractor.[1]

This guide is intended to provide essential safety and logistical information. Always consult
your institution's specific safety protocols and the most current Safety Data Sheet for
ZINC09875266 before commencing any work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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